4-Methylumbelliferyl caprylate
4-Methylumbelliferyl caprylate
4-Methylumbelliferyl caprylate (MUCAP) is a fluorogenic substrate for C8 esterase. MUCAP is cleaved by C8 esterase to release the fluorescent moiety 4-methylumbelliferyl (4-MU). 4-MU fluorescence is pH-dependent with excitation maxima of 320 and 360 nm at low (1.97-6.72) and high (7.12-10.3) pH, respectively, and an emission maximum ranging from 445 to 455 nm, increasing as pH decreases.
Brand Name:
Vulcanchem
CAS No.:
20671-66-3
VCID:
VC21314060
InChI:
InChI=1S/C18H22O4/c1-3-4-5-6-7-8-17(19)21-14-9-10-15-13(2)11-18(20)22-16(15)12-14/h9-12H,3-8H2,1-2H3
SMILES:
CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C
Molecular Formula:
C18H22O4
Molecular Weight:
302.4 g/mol
4-Methylumbelliferyl caprylate
CAS No.: 20671-66-3
Cat. No.: VC21314060
Molecular Formula: C18H22O4
Molecular Weight: 302.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methylumbelliferyl caprylate (MUCAP) is a fluorogenic substrate for C8 esterase. MUCAP is cleaved by C8 esterase to release the fluorescent moiety 4-methylumbelliferyl (4-MU). 4-MU fluorescence is pH-dependent with excitation maxima of 320 and 360 nm at low (1.97-6.72) and high (7.12-10.3) pH, respectively, and an emission maximum ranging from 445 to 455 nm, increasing as pH decreases. |
|---|---|
| CAS No. | 20671-66-3 |
| Molecular Formula | C18H22O4 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | (4-methyl-2-oxochromen-7-yl) octanoate |
| Standard InChI | InChI=1S/C18H22O4/c1-3-4-5-6-7-8-17(19)21-14-9-10-15-13(2)11-18(20)22-16(15)12-14/h9-12H,3-8H2,1-2H3 |
| Standard InChI Key | WZEWYQWWSCVHCP-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C |
| Canonical SMILES | CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C |
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